Cas no 113604-08-3 (2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-)

113604-08-3 structure
Product name:2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-
2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)-
- 2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (2E)-
- 113604-08-3
- (2E)-2-Cyano-3-hydroxy-N-phenyl-2-propenamide
- SCHEMBL8616151
- DTXSID701254277
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- Inchi: InChI=1S/C10H8N2O2/c11-6-8(7-13)10(14)12-9-4-2-1-3-5-9/h1-5,7,13H,(H,12,14)/b8-7+
- InChI Key: JDWITBSPTPZVEX-BQYQJAHWSA-N
Computed Properties
- Exact Mass: 188.058577502Da
- Monoisotopic Mass: 188.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.1Ų
- XLogP3: 2
2-Propenamide, 2-cyano-3-hydroxy-N-phenyl-, (E)- Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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4. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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5. Back matter
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